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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to the challenges and best practices for bonding
Panavia TC (a shade of Panavia F2.0) to sclerotic dentin. This resource offers troubleshooting
advice, frequently asked questions, detailed experimental protocols, and quantitative data to
facilitate successful and reliable bonding in a research setting.

Frequently Asked Questions (FAQs)

Q1: What is sclerotic dentin and why is it challenging to bond to?

Sclerotic dentin is a type of dentin characterized by changes in its microstructure, primarily the
partial or complete occlusion of dentinal tubules with mineral deposits (whitlockite crystallites)
and a hypermineralized surface layer.[1] These changes are a natural defense mechanism
against stimuli like abrasion or erosion. The reduced porosity and altered chemical composition
of sclerotic dentin present a significant challenge for adhesive bonding, as it hinders the
infiltration of resin monomers and the formation of a stable hybrid layer and resin tags.[1][2]

Q2: What is Panavia TC?

Panavia TC is a tooth-colored shade of Panavia F 2.0, a dual-cure, self-etching, fluoride-
releasing resin cement.[3] It contains the adhesive monomer MDP (10-Methacryloyloxydecyl
dihydrogen phosphate), which is known for its ability to chemically bond to tooth structure.[3][4]
Panavia F 2.0 is designed to be used with a self-etching primer, ED Primer II, which simplifies
the bonding procedure.[3][5][6]
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Q3: What are the common challenges encountered when bonding Panavia TC to sclerotic
dentin?

The primary challenge is achieving adequate bond strength and long-term stability. Due to the
characteristics of sclerotic dentin, users may experience:

e Reduced Bond Strength: The hypermineralized and occluded nature of sclerotic dentin can
lead to significantly lower bond strengths compared to normal dentin.[2]

e Interfacial Failure: The bond is more likely to fail at the interface between the adhesive and
the dentin surface.[2]

» Limited Primer Efficacy: The self-etching primer (ED Primer II) may not be aggressive
enough to effectively etch through the hypermineralized surface layer of sclerotic dentin.[2]

Q4: Can the bond strength of Panavia TC to sclerotic dentin be improved?

Yes, research suggests that modifying the surface treatment of sclerotic dentin prior to the
application of the self-etching primer can significantly improve bond strength. The most
common and effective modification is the pre-conditioning of the sclerotic dentin with
phosphoric acid.[7][8]

Q5: How does pre-conditioning with phosphoric acid improve bonding to sclerotic dentin?

Pre-conditioning with 37% phosphoric acid helps to remove the hypermineralized surface layer
and partially open the occluded dentinal tubules.[7] This creates a more receptive surface for
the self-etching primer and resin cement, allowing for better micromechanical interlocking and
improved bond strength.[7][8]

Troubleshooting Guide
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Problem

Possible Cause

Recommended Solution

Low microtensile bond

strength (UTBS) values.

Ineffective etching of the
sclerotic dentin surface by the

self-etch primer alone.

Pre-condition the sclerotic
dentin with 37% phosphoric
acid for 15 seconds, rinse
thoroughly, and then proceed
with the application of ED
Primer Il as per the

manufacturer's instructions.[7]

Adhesive failure at the dentin
interface observed during

fractographic analysis.

Poor infiltration of the resin
cement into the sclerotic

dentin.

In addition to phosphoric acid
pre-conditioning, ensure the
ED Primer Il is applied actively
for the full recommended time
to maximize its etching and

priming effect.

Inconsistent or highly variable
bond strength results across

samples.

Non-uniform surface
characteristics of the sclerotic

dentin.

Standardize the preparation of
the sclerotic dentin surface. If
applicable, lightly roughening
the surface with a fine-grit
diamond bur before etching
may create a more uniform

substrate.

Premature failure of specimens
during preparation for uTBS

testing.

Extremely poor adhesion.

Re-evaluate the entire bonding
protocol. Ensure meticulous
moisture control, as
contamination can severely
compromise the bond. Confirm
the correct mixing and

application of Panavia F2.0.

Quantitative Data

Table 1: Microtensile Bond Strength (UTBS) of Self-Etch
Adhesives to Sclerotic Dentin with Different Surface
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Treatments
. Sclerotic Dentin Surface
Adhesive System Mean pTBS (MPa) + SD
Treatment
] Standard Protocol (No Pre-
Self-Etch Adhesive Lower uTBS values observed
treatment)
) Pre-conditioning with 37% Significantly higher uTBS
Self-Etch Adhesive
Phosphoric Acid values observed[7]
) ) i Lower uTBS compared to
Self-Etch Adhesive* Doubled Etch-Prime Time

standard protocol[7]

*Note: This table summarizes findings from a study on a self-etch bonding system and may be
indicative of the performance of Panavia F2.0 under similar conditions.[7]

Table 2: Microtensile Bond Strength (uTBS) of Panavia
E2.0 to Diff Dentin Reqi N | Dentin)

. . Mean yTBS (MPa) + SD (24 Mean pTBS (MPa) = SD (6
Dentin Region

hours) months)
Superficial 26.7+4.5 16.5+3.2
Deep 24.3+5.1 158+29
Cervical 25.1+438 16.1+£3.1

*Note: This data is for normal dentin and serves as a baseline for comparison. Bond strengths
to sclerotic dentin without surface modification are expected to be lower.[1]

Experimental Protocols

Protocol 1: Microtensile Bond Strength (WU TBS) Testing
of Panavia F2.0 to Sclerotic Dentin

This protocol outlines a typical experiment to evaluate the bond strength of Panavia F2.0 to
sclerotic dentin, incorporating a surface pre-treatment with phosphoric acid.
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. Tooth Selection and Preparation:
Select extracted human molars with visible signs of occlusal wear and dentin sclerosis.

Clean the teeth of any soft tissue debris and store them in a suitable medium (e.g., 0.5%
chloramine T solution) at 4°C.

Create a flat bonding surface on the sclerotic dentin by grinding the occlusal surface with
180-grit silicon carbide (SiC) paper under water cooling.

Further polish the surface with 600-grit SiC paper for 60 seconds to create a standardized
smear layer.

. Bonding Procedure (Experimental Group):

Phosphoric Acid Pre-conditioning: Apply 37% phosphoric acid gel to the sclerotic dentin
surface for 15 seconds.

Rinse the surface thoroughly with water for 15 seconds and gently air-dry, avoiding
desiccation.

Primer Application: Mix equal amounts of Panavia F 2.0 ED Primer 1l liquids A and B. Apply
the mixture to the entire dentin surface and leave it for 30 seconds.[5][9] Gently air-dry to
evaporate the solvent.

Cement Application: Build up a composite resin block (e.g., 5 mm high) in increments on the
bonded surface and light-cure each increment according to the manufacturer's instructions.

Curing: Light-cure the final restoration through the composite block or allow for self-curing
according to the Panavia F2.0 instructions.[10]

. Specimen Sectioning:
Store the bonded teeth in water at 37°C for 24 hours.

Section the teeth perpendicular to the bonded interface into serial slabs of approximately 0.9
mm thickness using a low-speed diamond saw under water cooling.
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» Further section each slab into beams with a cross-sectional area of approximately 1.0 mm?2.
4. uTBS Testing:
o Attach each beam to a testing jig using cyanoacrylate adhesive.

o Load the specimen to failure in a universal testing machine at a crosshead speed of 1
mm/min.

o Record the bond strength in Megapascals (MPa).
5. Failure Mode Analysis:

o Examine the fractured surfaces under a stereomicroscope at high magnification (e.g., 40x) to
determine the failure mode (adhesive, cohesive in dentin, cohesive in resin, or mixed).

Mandatory Visualizations

uuuuuuuuuuuuuuu

Click to download full resolution via product page

Caption: Experimental workflow for uTBS testing of Panavia TC on sclerotic dentin.
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Was the surface pre-conditioned
with phosphoric acid?

Was the standard protocol
followed meticulously?

Implement Pre-conditioning:
Apply 37% Phosphoric Acid for 15s

Review and Standardize Protocol:
- Moisture Control
- Primer Application Time
- Cement Handling

Improved Bond Strength

Click to download full resolution via product page

Caption: Troubleshooting logic for low bond strength with Panavia TC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1179519?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3602873/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3602873/
https://pubmed.ncbi.nlm.nih.gov/12175574/
https://pubmed.ncbi.nlm.nih.gov/12175574/
https://eldex.am/download/sample/126
https://www.kuraraynoritake.com/world/product/cements/pdf/panavia_f20_brochure.pdf
https://www.kuraraynoritake.eu/en/panavia-f-2-0
https://www.clinicalresearchdental.com/products/kuraray-panavia-f2-0-kits
https://pubmed.ncbi.nlm.nih.gov/32399993/
https://pubmed.ncbi.nlm.nih.gov/32399993/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6781378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6781378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6781378/
https://www.kuraraynoritake.eu/pub/media/pdfs/panavia-f-2.0-flow-chart-sheet-en.pdf
https://www.droracle.ai/articles/485752/what-are-the-steps-for-cementing-indirect-ceramics-with
https://www.benchchem.com/product/b1179519#challenges-in-bonding-to-sclerotic-dentin-with-panavia-tc
https://www.benchchem.com/product/b1179519#challenges-in-bonding-to-sclerotic-dentin-with-panavia-tc
https://www.benchchem.com/product/b1179519#challenges-in-bonding-to-sclerotic-dentin-with-panavia-tc
https://www.benchchem.com/product/b1179519#challenges-in-bonding-to-sclerotic-dentin-with-panavia-tc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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